![molecular formula C14H22ClN3O B127916 N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride CAS No. 149750-13-0](/img/structure/B127916.png)
N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride, also known as HDMP-28, is a synthetic compound that belongs to the class of pyridazinyl amphetamines. It has been found to possess stimulant properties and is used in scientific research for its potential therapeutic effects.
Mechanism of Action
N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride acts as a dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels results in the stimulation of the central nervous system, leading to increased alertness and concentration.
Biochemical and Physiological Effects:
The use of this compound has been found to result in increased locomotor activity and decreased food intake in animal studies. It has also been found to increase heart rate and blood pressure in humans.
Advantages and Limitations for Lab Experiments
N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride is a useful tool in scientific research due to its stimulant properties and potential therapeutic effects. However, its use is limited by its potential for abuse and dependence. It is also important to note that the effects of this compound may vary depending on the dose and route of administration.
Future Directions
Future research on N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride could focus on its potential therapeutic effects in the treatment of ADHD and narcolepsy. It could also explore the potential use of this compound in the treatment of other neurological disorders. Additionally, further studies could investigate the potential for abuse and dependence associated with the use of this compound, as well as its long-term effects on the central nervous system.
Synthesis Methods
N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride is synthesized through a multi-step process involving the reaction of 4-methyl-5-(2-nitrovinyl)pyridazin-3(2H)-one with hexahydro-1,2-dimethyl-4-pyridazinylamine in the presence of a reducing agent. This is followed by the reaction of the resulting compound with phenylacetyl chloride to yield the final product, this compound.
Scientific Research Applications
N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylacetamide hydrochloride is used in scientific research for its potential therapeutic effects. It has been found to possess stimulant properties and is used in studies on the central nervous system. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.
properties
CAS RN |
149750-13-0 |
---|---|
Molecular Formula |
C14H22ClN3O |
Molecular Weight |
283.8 g/mol |
IUPAC Name |
N-(1,2-dimethyldiazinan-4-yl)-N-phenylacetamide;hydrochloride |
InChI |
InChI=1S/C14H21N3O.ClH/c1-12(18)17(13-7-5-4-6-8-13)14-9-10-15(2)16(3)11-14;/h4-8,14H,9-11H2,1-3H3;1H |
InChI Key |
RJSRPIPORCHEGH-UHFFFAOYSA-N |
SMILES |
CC(=O)N(C1CCN(N(C1)C)C)C2=CC=CC=C2.Cl |
Canonical SMILES |
CC(=O)N(C1CCN(N(C1)C)C)C2=CC=CC=C2.Cl |
synonyms |
N-(1,2-dimethyldiazinan-4-yl)-N-phenyl-acetamide hydrochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.